Cas no 136757-06-7 (Carbamic acid, [4-(trifluoromethoxy)phenyl]-, ethyl ester)

• Product Name: Carbamic acid, [4-(trifluoromethoxy)phenyl]-, ethyl ester
• CAS No: 136757-06-7
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 2771907
• PubChem ID: 19896215
• Update Time: 2025-04-21

Carbamic acid, [4-(trifluoromethoxy)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl [4-(trifluoromethoxy)phenyl]carbamate
• DTXSID40601095
• 136757-06-7
• Carbamic acid, [4-(trifluoromethoxy)phenyl]-, ethyl ester
• ethyl 4-trifluoromethoxyphenylcarbamate
• AKOS008931604
• SCHEMBL9379470

• Inchi： 1S/C10H10F3NO3/c1-2-16-9(15)14-7-3-5-8(6-4-7)17-10(11,12)13/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： KECDYCPSXCCURD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 249.06127767Da
• Monoisotopic Mass: 249.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų